Cas no 253-72-5 (1,6-NAPHTHYRIDINE)

• Product Name: 1,6-NAPHTHYRIDINE
• CAS No: 253-72-5
• MF: C₈H₆N₂
• MW: 130.146641254425
• MDL: MFCD00059750
• CID: 281345
• PubChem ID: 67488
• Update Time: 2025-06-13

1,6-NAPHTHYRIDINE Chemical and Physical Properties

Names and Identifiers

• 1,6-NAPHTHYRIDINE
• [1,6]Naphthyridine
• 1,6-Diazanaphthalene
• 1,6-Pyridopyridine
• Pyrido[4,3-b]pyridine
• SY022984
• SC3611
• MFCD00059750
• FT-0602655
• EN300-104688
• Q27116907
• Z1201618481
• AKOS006229985
• DTXSID8059762
• A5122
• InChI=1/C8H6N2/c1-2-7-6-9-5-3-8(7)10-4-1/h1-6
• 1,6Naphthyridine
• CS-W011109
• S1T14P7OW7
• BCP21492
• [1,6]-naphthyridine
• CHEBI:36627
• 253-72-5
• [1,6]Naphthyridine, AldrichCPR
• SCHEMBL139749
• AB02371
• 1,6-naphthyridine, 2,8-dihydro-
• 2,8-dihydro-1,6-naphthyridine
• AM20051000
• N0462
• BB 0261505
• AC-7911
• UNII-S1T14P7OW7
• TS-01705
• DB-005651

• MDL： MFCD00059750
• Inchi： 1S/C8H6N2/c1-2-7-6-9-5-3-8(7)10-4-1/h1-6H
• InChI Key： VSOSXKMEQPYESP-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=NC=CC=12

Computed Properties

• Exact Mass: 130.05300
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.183
• Melting Point: 231-233°C
• Boiling Point: 267.3°C at 760 mmHg
• Flash Point: 35 °C
• Refractive Index: 1.653
• PSA: 25.78000
• LogP: 1.62980

1,6-NAPHTHYRIDINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-NAPHTHYRIDINE

Recent Advances in the Study of 1,6-NAPHTHYRIDINE (CAS 253-72-5) and Its Applications in Chemical Biology and Medicine

1,6-Naphthyridine (CAS 253-72-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features make it a promising scaffold for drug development, particularly in the areas of oncology, infectious diseases, and neurological disorders.

Recent studies have highlighted the synthetic versatility of 1,6-naphthyridine, enabling the development of novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1,6-naphthyridine-based inhibitors targeting protein kinases, which play a critical role in cancer progression. The study reported that these inhibitors exhibited potent activity against several cancer cell lines, with IC50 values in the nanomolar range, suggesting their potential as anticancer agents.

In addition to its anticancer properties, 1,6-naphthyridine has shown promise in the treatment of infectious diseases. A recent preprint article on bioRxiv described the development of 1,6-naphthyridine derivatives as potent inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial replication. The derivatives displayed broad-spectrum antibacterial activity, including against multidrug-resistant strains, highlighting their potential as next-generation antibiotics. These findings are particularly relevant in the context of the growing global threat of antibiotic resistance.

Another area of active research involves the use of 1,6-naphthyridine in neurological disorders. A 2024 study in ACS Chemical Neuroscience explored the compound's ability to modulate neurotransmitter receptors, such as the NMDA receptor, which is implicated in conditions like Alzheimer's disease and epilepsy. The study identified several 1,6-naphthyridine analogs with high affinity and selectivity for these receptors, paving the way for the development of novel neurotherapeutic agents.

Despite these promising advancements, challenges remain in the clinical translation of 1,6-naphthyridine-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the growing body of research underscores the potential of 1,6-naphthyridine as a valuable tool in drug discovery and chemical biology.

In conclusion, recent studies on 1,6-naphthyridine (CAS 253-72-5) have demonstrated its broad applicability in medicinal chemistry, with promising results in oncology, infectious diseases, and neurology. Continued research and development efforts are expected to yield new derivatives with improved pharmacological profiles, ultimately contributing to the advancement of therapeutic options for various diseases.